[(3-{[3-(2,3-dimethoxyphenyl)pyrrolidin-1-yl]carbonyl}phenyl)amino]acetic acid

• IUPAC Name: 2-[3-[3-(2,3-dimethoxyphenyl)pyrrolidine-1-carbonyl]anilino]acetic acid
• InChI: InChI=1S/C21H24N2O5/c1-27-18-8-4-7-17(20(18)28-2)15-9-10-23(13-15)21(26)14-5-3-6-16(11-14)22-12-19(24)25/h3-8,11,15,22H,9-10,12-13H2,1-2H3,(H,24,25)
• InChI Key: JJZJUVHHVJNVRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2CCN(C2)C(=O)C3=CC(=CC=C3)NCC(=O)O
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

[(3-{[3-(2,3-dimethoxyphenyl)pyrrolidin-1-yl]carbonyl}phenyl)amino]acetic acid is a chemical compound that has shown potential in various scientific research fields. This compound is also known as DCPA and has been used in multiple studies due to its unique properties.

Mechanism of Action

The mechanism of action of DCPA is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and vascular endothelial growth factor (VEGF), a protein involved in angiogenesis.
Biochemical and Physiological Effects:
DCPA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, inhibit angiogenesis, induce apoptosis, and inhibit cell growth and proliferation. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCPA in lab experiments is its ability to inhibit certain enzymes and proteins involved in disease progression. It is also relatively easy to synthesize and has good solubility in organic solvents. However, one of the limitations of using DCPA is its low water solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of DCPA in scientific research. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine its efficacy in treating different types of cancer and its mechanism of action. Another area of interest is its potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Further studies are needed to determine its neuroprotective effects and its ability to improve cognitive function. Additionally, DCPA can be used as a starting material for the synthesis of new compounds with improved pharmacological properties.

Synthesis Methods

DCPA can be synthesized through a multi-step process that involves the reaction of 2,3-dimethoxybenzaldehyde with pyrrolidine and subsequent reactions with other reagents. The final product obtained is a white crystalline powder that is soluble in organic solvents like ethanol, methanol, and chloroform.

Scientific Research Applications

DCPA has been used in various scientific research fields, including medicinal chemistry, drug discovery, and cancer research. In medicinal chemistry, DCPA has been studied for its potential as an anti-inflammatory and analgesic agent. It has also been used in drug discovery to develop new compounds with improved pharmacological properties.
In cancer research, DCPA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been studied for its potential in treating other diseases like Alzheimer's and Parkinson's.